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Compound of Interest

4-Bromomethyl-2-chloro-1-
Compound Name:
methoxybenzene

Cat. No.: B1281141

An In-depth Technical Guide to the Safety of 4-Bromomethyl-2-chloro-1-methoxybenzene
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Always
refer to the original SDS before handling this chemical. The information herein is compiled from
various sources and may not be exhaustive.

Chemical Identification

This guide pertains to 4-Bromomethyl-2-chloro-1-methoxybenzene. It is crucial to verify the
CAS number of the specific chemical being used, as similar nomenclature for different isomers
exists.
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Identifier Value

Chemical Name 4-Bromomethyl-2-chloro-1-methoxybenzene
Synonyms 3-Chloro-4-methoxybenzyl bromide

CAS Number 103347-14-4[1], 320407-92-9[2][3]
Molecular Formula C8H8BrCIO[2][4]

Molecular Weight 235.51 g/mol [2][4]

Structure

Hazard Identification and Classification

This chemical is classified as a hazardous substance. The primary hazards are associated with
its corrosive nature.

GHS Classification:
» Skin Corrosion/Irritation: Sub-category 1B[1]
o Serious Eye Damage/Eye Irritation: Category 1

GHS Label Elements:
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Pictogram

Signal Word

Danger[1]

Hazard Statements

H314: Causes severe skin burns and eye

damage[1].

Precautionary Statements

Prevention:P260: Do not breathe
dust/fume/gas/mist/vapours/spray[1].P264:
Wash skin thoroughly after handling[1].P280:
Wear protective gloves/protective clothing/eye
protection/face
protection[1].Response:P301+P330+P331: IF
SWALLOWED: Rinse mouth. Do NOT induce
vomiting[1].P303+P361+P353: IF ON SKIN (or
hair): Take off immediately all contaminated
clothing. Rinse skin with
water/shower.P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing[1].P310: Immediately call a
POISON CENTER or
doctor/physician.Storage:P405: Store locked
up[1].Disposal:P501: Dispose of
contents/container to an approved waste

disposal plant[1].

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 4-

Bromomethyl-2-chloro-1-methoxybenzene. Data for some properties are not available.
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Property Value Source
Appearance Pale Yellow Oil [5]

Odor No data available

Boiling Point 115 °C at 0.4 Torr [4]
Melting Point No data available

Density 1.520+0.06 g/cm3 (Predicted) [4]
Solubility Soluble in Dichloromethane, 5]

Ethyl Acetate.

Toxicological Information

Detailed toxicological studies for this specific compound are not readily available in the public

domain. The hazard classification is primarily based on its corrosive properties.

Route of Exposure

Effect

Inhalation

May cause respiratory irritation.

Skin Contact

Causes severe skin burns.

Eye Contact

Causes serious eye damage.

Ingestion

May be harmful if swallowed.

No quantitative data on acute toxicity (e.g., LD50) is available in the provided search results.

Experimental Protocols

Detailed experimental protocols for the determination of safety data (e.g., toxicity studies) are

not provided in standard Safety Data Sheets. The information presented is a summary of

results from such studies. The following sections outline the recommended procedures for

handling emergencies, which can be considered a form of protocol.

First-Aid Measures
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In case of exposure, follow these first-aid protocols:

e General Advice: Move out of the dangerous area and show the safety data sheet to the
doctor in attendancel6].

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician[1][6].

e In Case of Skin Contact: Take off imnmediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician[1].

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor/physician[1][6].

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a physician or poison control center immediately[1].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide[1][6].

o Specific Hazards Arising from the Chemical: No data available.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary[1][6].

Handling and Storage

e Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and
aerosols. Provide appropriate exhaust ventilation at places where dust is formed[6].

o Conditions for Safe Storage: Store in a cool place. Keep the container tightly closed in a dry
and well-ventilated place[7]. Recommended storage is under an inert atmosphere (nitrogen
or argon) at 2-8°C[3][5].
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Visualized Protocols and Relationships
Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the necessary personal protective equipment when handling
4-Bromomethyl-2-chloro-1-methoxybenzene.

Required Personal Protective Equipment
Eye/Face Protection
vvears (Tightly fitting safety goggles or face shield)

Researcher/ Wears Skin Protection
(Chemical resistant gloves, flame-resistant clothing)

Scientist

Uses as needed

> Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Spill Response Logical Workflow

This diagram outlines the logical steps to be taken in the event of a spill.
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Evacuate personnel to safe areas

\ J
Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain spillage

Collect with inert absorbent material

Dispose of in suitable, closed containers for disposal

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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